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For Researchers, Scientists, and Drug Development Professionals

Introduction
Kumujancine, identified by the CAS number 92631-69-1, is a heterocyclic organic compound.

[1][2] Its chemical structure is defined as 4-methoxy-9H-pyrido[3,4-b]indole-1-carbaldehyde.[1]

[3] This document provides a summary of the available physicochemical data for

Kumujancine. It is important to note that publicly accessible information regarding its biological

activities, associated signaling pathways, and detailed experimental protocols is limited at this

time.

Physicochemical Properties
The known physical and chemical properties of Kumujancine are summarized in the table

below. These values are primarily based on computational models and data aggregated in

chemical databases.
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Property Value Source

Molecular Formula C₁₃H₁₀N₂O₂ [1][3]

Molecular Weight 226.235 g/mol [1]

IUPAC Name
4-methoxy-9H-pyrido[3,4-

b]indole-1-carbaldehyde
[3]

CAS Number 92631-69-1 [1]

Boiling Point
487°C at 760 mmHg

(Predicted)
[1]

Density 1.372 g/cm³ (Predicted) [1]

Flash Point 248.3°C (Predicted) [1]

XLogP3 2.1 [3]

Note: Experimental data for properties such as melting point and solubility are not readily

available in the public domain. The provided boiling point, density, and flash point are predicted

values.

Synthesis and Experimental Data
Detailed experimental protocols for the synthesis or isolation of Kumujancine are not

extensively documented in readily accessible scientific literature. While the synthesis of related

β-carboline structures is a subject of research, specific methodologies tailored to Kumujancine
are not available.

Similarly, comprehensive spectroscopic data, such as detailed ¹H-NMR, ¹³C-NMR, and mass

spectrometry analyses for Kumujancine, are not publicly available. This lack of data prevents

a more in-depth analysis of its chemical structure and purity.

Biological Activity and Signaling Pathways
As of the latest available information, there are no specific studies detailing the biological

activities of Kumujancine. The broader class of β-carboline alkaloids, to which Kumujancine
belongs, is known to exhibit a range of pharmacological properties. However, without specific
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experimental data for Kumujancine, its biological effects and potential mechanisms of action

remain unknown. Consequently, no signaling pathways directly modulated by Kumujancine
have been identified.

Conclusion
This technical guide consolidates the currently available physicochemical information for

Kumujancine. While its basic chemical identity has been established, there is a significant gap

in the scientific literature regarding its experimental properties, synthesis, and biological

functions. Further research is required to elucidate the full chemical and biological profile of this

compound. The absence of this critical information currently limits its potential application in

drug development and other scientific research areas. Therefore, the creation of detailed

experimental workflows or signaling pathway diagrams is not feasible at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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